Cas no 307503-19-1 (3-Iodoimidazo[1,2-a]pyridine)

• Product Name: 3-Iodoimidazo[1,2-a]pyridine
• CAS No: 307503-19-1
• MF: C₇H₅IN₂
• MW: 244.032473325729
• MDL: MFCD06739222
• CID: 300395
• PubChem ID: 329767267
• Update Time: 2025-11-02

3-Iodoimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodoimidazo[1,2-a]pyridine
• 3-Iodo-imidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 3-iodo-
• 3-iodanylimidazo[1,2-a]pyridine
• 3-iodo-imidazo-[1,2-a]pyridine
• 3-Iodoimidazolo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine,3-iodo
• Z1262250911
• FT-0684454
• DTXSID10444431
• 307503-19-1
• AB28899
• EN300-91313
• AKOS017498121
• DS-7120
• 3-iodo-imidazo-[1,2-alpha]pyridine
• CS-0084902
• SY110222
• SCHEMBL504102
• F13584
• MFCD06739222
• BPQZPYPWXGFNRU-UHFFFAOYSA-N
• 3-Iodoimidazo[1,2-a]pyridine, 97%
• A820605
• DB-068365

• MDL： MFCD06739222
• Inchi： 1S/C7H5IN2/c8-6-5-9-7-3-1-2-4-10(6)7/h1-5H
• InChI Key： BPQZPYPWXGFNRU-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC=CN21

Computed Properties

• Exact Mass: 243.95000
• Monoisotopic Mass: 243.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 2.015
• Melting Point: 165-170 °C
• Refractive Index: 1.75
• PSA: 17.30000
• LogP: 1.93890

3-Iodoimidazo[1,2-a]pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-Iodoimidazo[1,2-a]pyridine

Recent Advances in the Study of 3-Iodoimidazo[1,2-a]pyridine (CAS: 307503-19-1) in Chemical Biology and Pharmaceutical Research

3-Iodoimidazo[1,2-a]pyridine (CAS: 307503-19-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. The unique structural features of 3-Iodoimidazo[1,2-a]pyridine, including its electron-rich aromatic system and reactive iodine substituent, make it a valuable scaffold for the development of novel pharmaceuticals.

Recent studies have highlighted the potential of 3-Iodoimidazo[1,2-a]pyridine in the design of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in modulating the activity of specific kinases involved in tumor proliferation. The researchers utilized 3-Iodoimidazo[1,2-a]pyridine as a building block to synthesize a series of derivatives, which were then evaluated for their inhibitory effects on cancer cell lines. The results indicated promising anti-proliferative activity, suggesting its potential as a lead compound for further optimization.

In addition to its role in kinase inhibition, 3-Iodoimidazo[1,2-a]pyridine has also been explored for its applications in radiopharmaceuticals. A 2022 study in Nuclear Medicine and Biology reported the successful incorporation of this compound into radiolabeled probes for positron emission tomography (PET) imaging. The iodine-125 labeled derivative exhibited excellent in vivo stability and tumor-targeting capabilities, making it a promising candidate for diagnostic imaging in oncology.

The synthetic versatility of 3-Iodoimidazo[1,2-a]pyridine has further been demonstrated in the development of antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel derivatives with potent activity against drug-resistant bacterial strains. The study emphasized the importance of the iodine substituent in enhancing the compounds' binding affinity to bacterial targets, thereby improving their therapeutic efficacy.

Despite these advancements, challenges remain in the optimization of 3-Iodoimidazo[1,2-a]pyridine-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the growing body of research underscores the compound's potential as a valuable tool in drug discovery and chemical biology.

In conclusion, 3-Iodoimidazo[1,2-a]pyridine (CAS: 307503-19-1) continues to be a focal point in pharmaceutical research, with recent studies highlighting its diverse applications in kinase inhibition, radiopharmaceuticals, and antimicrobial therapy. Future research efforts should focus on optimizing its pharmacological properties and exploring its potential in other therapeutic areas.